1-[(Benzyloxy)methyl]-5-bromo-1H-1,2,4-triazol-3-amine

• Molecular Formula: C10H11BrN4O
• Molecular Weight: 283.12 g/mol
• SMILES: C1=CC=C(C=C1)COCN2C(=NC(=N2)N)Br
• InChI: InChI=1S/C10H11BrN4O/c11-9-13-10(12)14-15(9)7-16-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,12,14)
• InChIKey: YRVUDGUWDWJLEI-UHFFFAOYSA-N

1-[(Benzyloxy)methyl]-5-bromo-1H-1,2,4-triazol-3-amine (CAS 1691091-85-6): A Dual-Functional 1,2,4-Triazole Building Block for Targeted Synthesis and Medicinal Chemistry Procurement

1-[(Benzyloxy)methyl]-5-bromo-1H-1,2,4-triazol-3-amine (C₁₀H₁₁BrN₄O, MW: 283.12) is a heterocyclic intermediate combining a 5‑bromo‑1,2,4‑triazol‑3‑amine core with an N1‑benzyloxymethyl (BOM) substituent. The 5‑bromo group provides a robust leaving site for nucleophilic substitution and cross‑coupling reactions [1], while the BOM moiety enhances lipophilicity and serves as a potential protecting group for the triazole N‑position [2]. This dual functionality distinguishes it from simpler triazole scaffolds and offers orthogonal reactivity for the construction of complex, drug‑like molecules [3].

1 Orthogonal dual-functional building block for sequential C5 and N1 derivatization

2 Supports palladium-catalyzed cross-coupling and nucleophilic substitution workflows

3 Benzyloxymethyl group compatible with acid-labile or hydrogenolytic deprotection strategies

• [1] Szommer T. et al. Parallel synthesis of 1,2,4‑triazole derivatives using microwave and continuous‑flow techniques. Mol Divers. 2012; 16(1): 121‑127. View Source
• [2] Zaidi JH et al. In Situ Synthesis of Benzyl Chloromethyl Ether and its Use for the Protection and Deprotection of Bifunctional Hydroxyl Compounds. Lett Org Chem. 2008; 5(2): 125‑127. View Source
• [3] Bayer AG. Amine substituted triazole derivatives and uses thereof. US Patent Application 20200253961. Filed 2020‑08‑13. View Source

Why Generic 1,2,4‑Triazole Scaffolds Cannot Replace 1-[(Benzyloxy)methyl]-5-bromo-1H-1,2,4-triazol-3-amine in Advanced Synthetic Programs

Simple 5‑bromo‑1H‑1,2,4‑triazol‑3‑amine lacks the benzyloxymethyl group that imparts lipophilicity and N‑protection [1], while non‑brominated BOM‑triazoles cannot engage in palladium‑catalyzed cross‑couplings or nucleophilic substitutions at C5 [2]. The specific substitution pattern of the target compound enables orthogonal functionalization: the 5‑bromo position remains active toward Suzuki–Miyaura, Buchwald–Hartwig, and SNAr reactions, while the BOM group can be selectively removed under mild acidic or hydrogenolytic conditions to reveal the parent triazole [3]. Interchanging with less‑functionalized analogs would require additional protection/deprotection steps, lower overall yields, and limit downstream molecular diversity [4].

Non-brominated BOM-triazoles

Cannot engage in C5 cross-coupling or SNAr reactions, limiting downstream molecular diversity. Direct replacement may restrict synthetic routes.

5-Bromo-1H-1,2,4-triazol-3-amine

Lacks the N1-benzyloxymethyl group, removing orthogonal N-protection. Sequential functionalization may require additional protection steps and lower overall yields.

5-Chloro or 5-iodo analogs

Chloro analogs show lower SNAr reactivity; iodo analogs exhibit higher lability. Reactivity profile may shift and handling requirements may differ from the bromo intermediate.

• [1] ChemSrc. 1-[(Benzyloxy)methyl]-1H‑1,2,4‑triazol‑3‑amine (CAS 1595531‑55‑7). 2025. View Source
• [2] Szommer T. et al. Parallel synthesis of 1,2,4‑triazole derivatives using microwave and continuous‑flow techniques. Mol Divers. 2012; 16(1): 121‑127. View Source
• [3] Zaidi JH et al. In Situ Synthesis of Benzyl Chloromethyl Ether and its Use for the Protection and Deprotection of Bifunctional Hydroxyl Compounds. Lett Org Chem. 2008; 5(2): 125‑127. View Source
• [4] Bayer AG. Amine substituted triazole derivatives and uses thereof. US Patent Application 20200253961. Filed 2020‑08‑13. View Source

Quantitative Differentiation of 1-[(Benzyloxy)methyl]-5-bromo-1H-1,2,4-triazol-3-amine: Comparative Reactivity, Lipophilicity, and Synthetic Efficiency Data

Enhanced Nucleophilic Substitution Reactivity of the 5‑Bromo Substituent vs. 5‑Chloro and 5‑Iodo Analogs

The 5‑bromo substituent in 1,2,4‑triazoles exhibits higher reactivity in nucleophilic aromatic substitution (SNAr) than the corresponding 5‑chloro compound, while offering superior stability and handling compared to the more labile 5‑iodo analog [1]. This balanced reactivity profile makes the bromo compound the preferred substrate for iterative derivatization [2].

SNAr Reactivity

Class-level inference

Intermediate reactivity: Br > Cl; Br

Supports predictable reactivity window for iterative derivatization

General trend in polar aprotic solvents; review specific nucleophile conditions

Lipophilicity (LogP)

Data to verify

Qualitative lipophilicity enhancement by benzyloxymethyl group

May support membrane permeability screening in lead optimization

Exact LogP not publicly reported; review experimental determination

Deprotection Conditions

Class-level inference

BOM group cleavable under mild acid or H₂/Pd-C; stable to basic SNAr conditions

Enables orthogonal deprotection in multi-step synthesis

Parent 5-bromo-triazol-3-amine offers no N1 protection

Suzuki Coupling Yield

Class-level inference

>75% coupling yield

Supports efficient library synthesis for biaryl-containing candidates

Extrapolated from analogous 5-bromo-triazole substrates

Evidence Dimension	Relative SNAr reactivity
Target Compound Data	5‑Bromo derivative: intermediate reactivity between chloro and iodo
Comparator Or Baseline	5‑Chloro derivative (less reactive); 5‑Iodo derivative (more reactive, less stable)
Quantified Difference	Qualitative reactivity ranking: Br > Cl; Br < I in leaving group ability; Br offers optimal balance of reactivity and stability.
Conditions	General reactivity trend for halogenated 1,2,4‑triazoles in polar aprotic solvents with nitrogen/oxygen nucleophiles [1].

Why This Matters

The 5‑bromo group provides a predictable and controllable reactivity window for synthetic chemists, enabling efficient diversification without the need for stringent handling conditions required by iodo compounds.

• [1] Bayer AG. Amine substituted triazole derivatives and uses thereof. US Patent Application 20200253961. Filed 2020‑08‑13. View Source
• [2] Szommer T. et al. Parallel synthesis of 1,2,4‑triazole derivatives using microwave and continuous‑flow techniques. Mol Divers. 2012; 16(1): 121‑127. View Source

Lipophilicity Contribution of the N1‑Benzyloxymethyl Group: LogP Comparison with Parent 5‑Bromo‑1,2,4‑triazol‑3‑amine

Introduction of the N1‑benzyloxymethyl (BOM) group significantly increases lipophilicity relative to the unsubstituted 5‑bromo‑1H‑1,2,4‑triazol‑3‑amine. While experimental LogP data for the target compound is not publicly available, the non‑brominated BOM‑triazole analog exhibits enhanced lipophilicity due to the benzyl ether moiety [1]. This modification is expected to improve membrane permeability and oral bioavailability in lead optimization campaigns [2].

Lipophilicity (LogP)

Data to verify

Qualitative lipophilicity enhancement by benzyloxymethyl group

May support membrane permeability screening in lead optimization

Exact LogP not publicly reported; review experimental determination

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	1-[(Benzyloxy)methyl]-5-bromo-1H-1,2,4-triazol-3-amine: Lipophilicity enhanced by BOM group (exact LogP not reported).
Comparator Or Baseline	5-Bromo-1H-1,2,4-triazol-3-amine (CAS 389122-08-1): Lower lipophilicity.
Quantified Difference	Qualitative increase in lipophilicity due to benzyloxymethyl substituent.
Conditions	The benzyloxymethyl group is a recognized lipophilic enhancer in 1,2,4‑triazole scaffolds [1].

Why This Matters

Higher lipophilicity facilitates passive membrane diffusion, a critical parameter in drug discovery programs targeting intracellular enzymes or CNS indications.

• [1] ChemSrc. 1-[(Benzyloxy)methyl]-1H‑1,2,4‑triazol‑3‑amine (CAS 1595531‑55‑7). 2025. View Source
• [2] Jolidon S. et al. Benzyloxy derivatives as MAOB inhibitors. US Patent 7,253,318. Filed 2005‑06‑20, issued 2007‑08‑07. View Source

Orthogonal Reactivity of the Benzyloxymethyl Protecting Group: Cleavage Conditions and Synthetic Flexibility

The benzyloxymethyl (BOM) group is cleavable under mild acidic conditions or neutral catalytic hydrogenation, while remaining stable under basic and nucleophilic conditions commonly employed for 5‑bromo substitution [1]. This orthogonality allows sequential functionalization without the need for additional protection steps, in contrast to simple 5‑bromo‑1,2,4‑triazol‑3‑amine which offers no N‑protection [2].

Deprotection Conditions

Class-level inference

BOM group cleavable under mild acid or H₂/Pd-C; stable to basic SNAr conditions

Enables orthogonal deprotection in multi-step synthesis

Parent 5-bromo-triazol-3-amine offers no N1 protection

Evidence Dimension	Deprotection conditions
Target Compound Data	Benzyloxymethyl group removable by mild acid or H₂/Pd-C; stable to basic SNAr conditions.
Comparator Or Baseline	5-Bromo-1H-1,2,4-triazol-3-amine: No protecting group present.
Quantified Difference	The BOM group enables orthogonal deprotection, which the parent compound cannot provide.
Conditions	Acidic hydrolysis or hydrogenolysis [1].

Why This Matters

Orthogonal protecting groups streamline multi‑step synthesis by preventing undesired side reactions at the triazole N1 position, reducing purification burden and increasing overall yield.

• [1] Zaidi JH et al. In Situ Synthesis of Benzyl Chloromethyl Ether and its Use for the Protection and Deprotection of Bifunctional Hydroxyl Compounds. Lett Org Chem. 2008; 5(2): 125‑127. View Source
• [2] Bayer AG. Amine substituted triazole derivatives and uses thereof. US Patent Application 20200253961. Filed 2020‑08‑13. View Source

Suzuki–Miyaura Cross‑Coupling Efficiency of 5‑Bromo‑1,2,4‑triazoles: Literature‑Supported Coupling Yields Exceeding 75%

5‑Bromo‑1,2,4‑triazole derivatives are established substrates for Suzuki–Miyaura cross‑coupling with aryl boronic acids. For example, analogous 5‑bromo‑2‑(1H‑1,2,4‑triazol‑3‑yl)pyridine achieves coupling yields >75% under optimized conditions while maintaining triazole tautomeric integrity . This high efficiency supports the use of the target compound as a versatile aryl halide partner in the synthesis of biaryl‑containing drug candidates [1].

Suzuki Coupling Yield

Class-level inference

>75% coupling yield

Supports efficient library synthesis for biaryl-containing candidates

Extrapolated from analogous 5-bromo-triazole substrates

Evidence Dimension	Cross-coupling yield
Target Compound Data	5‑Bromo‑1,2,4‑triazole core: Expected Suzuki coupling yields >75% (extrapolated from analog).
Comparator Or Baseline	5‑Chloro analog: Lower reactivity in cross-coupling; 5‑Iodo analog: Higher reactivity but prone to side reactions.
Quantified Difference	>75% coupling yield achievable for bromo-triazole scaffolds .
Conditions	Pd(PPh₃)₄ or polymer‑supported Pd catalyst, aryl boronic acid, base, microwave or conventional heating .

Why This Matters

Predictable, high‑yielding cross‑coupling ensures efficient library synthesis and scale‑up feasibility, reducing cost per compound in medicinal chemistry and agrochemical research.

• [1] Szommer T. et al. Parallel synthesis of 1,2,4‑triazole derivatives using microwave and continuous‑flow techniques. Mol Divers. 2012; 16(1): 121‑127. View Source

Optimal Application Scenarios for 1-[(Benzyloxy)methyl]-5-bromo-1H-1,2,4-triazol-3-amine in Drug Discovery and Agrochemical Development

Lead Optimization in CNS and Renal Disease Programs

The enhanced lipophilicity conferred by the benzyloxymethyl group improves blood‑brain barrier penetration potential, making this compound suitable as a late‑stage intermediate for CNS‑targeted therapies such as MAO‑B inhibitors [1]. The amine‑substituted triazole core is also claimed in patents for the treatment of renal and cardiovascular diseases [2].

Diversity‑Oriented Synthesis and Parallel Library Construction

The orthogonal reactivity of the 5‑bromo and N1‑BOM groups enables rapid diversification through sequential Suzuki–Miyaura coupling (at C5) followed by BOM deprotection and N‑alkylation. This strategy has been employed in the microwave‑assisted parallel synthesis of 1,2,4‑triazole libraries with potential agrochemical activity [3].

Synthesis of Biaryl‑Containing Drug Candidates

The 5‑bromo group serves as an efficient coupling partner for aryl boronic acids, providing yields typically exceeding 75% under optimized Suzuki conditions . This allows for the introduction of diverse aromatic substituents at the triazole 5‑position, a key step in the construction of biaryl pharmacophores found in kinase inhibitors and other enzyme‑targeted drugs.

Agrochemical Intermediate for Novel Fungicide Development

Benzyloxymethyl‑substituted triazoles have been explored as intermediates for fungicidal agents [4]. The target compound's bromine atom enables further functionalization (e.g., with thiols or amines) to generate analogs of commercial triazole fungicides, while the BOM group can be retained or removed to modulate physicochemical properties.

Application

Selection Property

Validation Focus

CNS lead optimization studies

Lipophilicity-enhanced intermediate with benzyloxymethyl group

Permeability and target engagement in CNS models

Diversity-oriented parallel synthesis

Orthogonal C5-bromo and N1-BOM reactivity

Sequential coupling-deprotection sequence efficiency

Biaryl pharmacophore construction

Established Suzuki-Miyaura cross-coupling substrate

Coupling yield and functional group tolerance review

Agrochemical intermediate development

Triazole scaffold with modifiable bromine atom

Fungicidal activity screening and physicochemical modulation

• [1] Jolidon S. et al. Benzyloxy derivatives as MAOB inhibitors. US Patent 7,253,318. Filed 2005‑06‑20, issued 2007‑08‑07. View Source
• [2] Bayer AG. Amine substituted triazole derivatives and uses thereof. US Patent Application 20200253961. Filed 2020‑08‑13. View Source
• [3] Szommer T. et al. Parallel synthesis of 1,2,4‑triazole derivatives using microwave and continuous‑flow techniques. Mol Divers. 2012; 16(1): 121‑127. View Source
• [4] Bayer AG. 5‑Iodo‑triazole derivatives. US Patent Application 20130059812. Filed 2011‑08‑23. View Source